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Introduction

(R)-MLT-985 is a potent and selective, allosteric, and orally active inhibitor of the Mucosa-
Associated Lymphoid Tissue Lymphoma Translocation Protein 1 (MALT1).[1] MALT1 is a
paracaspase that functions as a critical downstream component of the CARD11-BCL10-MALT1
(CBM) signaling complex.[2][3] This complex plays a pivotal role in the activation of the NF-kB
(nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which is
essential for the proliferation and survival of certain B-cell ymphomas, particularly the Activated
B-Cell like (ABC) subtype of Diffuse Large B-Cell Lymphoma (DLBCL).[2][4] In ABC-DLBCL,
constitutive activation of the B-cell receptor (BCR) and Toll-like receptor (TLR) pathways leads
to chronic NF-kB signaling, making MALT1 an attractive therapeutic target. (R)-MLT-985
inhibits the protease activity of MALT1, thereby blocking the cleavage of its substrates (e.qg.,
BCL10, CYLD, and RelB), which ultimately suppresses NF-kB activity and induces apoptosis in
MALT1-dependent lymphoma cells.

These application notes provide a detailed protocol for assessing the effect of (R)-MLT-985 on
the viability of lymphoma cell lines and summarize key quantitative data.
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Data Presentation

The following tables summarize the in vitro efficacy of (R)-MLT-985 in the MALT1-dependent

ABC-DLBCL cell line, OCI-Ly3.

Table 1: In Vitro Activity of (R)-MLT-985 in OCI-Ly3 Lymphoma Cells

Assay Type Cell Line Parameter Value Reference
MALT1 Inhibition - ICso0 3nM
Antiproliferative
o OCI-Ly3 ICso0 0.03 pM
Activity
ROS Production
OCl-Ly3 ICso 0.24 uM

Inhibition

Table 2: Effect of (R)-MLT-985 on MALT1 Substrate Cleavage in ABC-DLBCL Cells

. Concentration
Cell Line
Range

Incubation
Time

Effect Reference

ABC-DLBCL
Cells

10 - 1000 nM

24 h

Blocked
cleavage of
MALT1
substrates
BCL10, CYLD,
and RELB.

Signaling Pathway

The diagram below illustrates the role of MALT1 in the NF-kB signaling pathway and the point
of intervention for (R)-MLT-985. In ABC-DLBCL, upstream signals from the B-cell receptor
(BCR) lead to the formation of the CBM complex. MALT1, as part of this complex, acts as both

a scaffold and a protease. Its proteolytic activity cleaves and inactivates negative regulators of

NF-kB signaling, such as A20, and activates other proteins, leading to the activation of the IKK
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complex and subsequent nuclear translocation of NF-kB transcription factors, promoting cell
survival and proliferation. (R)-MLT-985 allosterically inhibits the protease function of MALT1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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